Cas no 1040668-77-6 (N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-2-(trifluoromethyl)benzamide)

• Product Name: N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-2-(trifluoromethyl)benzamide
• CAS No: 1040668-77-6
• MF: C₂₁H₁₈F₃N₃O₂
• MW: 401.38173532486
• CID: 6385169
• PubChem ID: 25881767
• Update Time: 2025-10-19

N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-2-(trifluoromethyl)benzamide
• 1040668-77-6
• AKOS024500181
• N-[3-(6-oxo-3-phenylpyridazin-1-yl)propyl]-2-(trifluoromethyl)benzamide
• N-(3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl)-2-(trifluoromethyl)benzamide
• F5147-0049
• VU0637220-1

• Inchi： 1S/C21H18F3N3O2/c22-21(23,24)17-10-5-4-9-16(17)20(29)25-13-6-14-27-19(28)12-11-18(26-27)15-7-2-1-3-8-15/h1-5,7-12H,6,13-14H2,(H,25,29)
• InChI Key： GTRSALRWIUPVGD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(NCCCN1C(C=CC(C2C=CC=CC=2)=N1)=O)=O)(F)F

Computed Properties

• Exact Mass: 401.13511131g/mol
• Monoisotopic Mass: 401.13511131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 61.8Ų

Additional information on N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-2-(trifluoromethyl)benzamide

N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-2-(trifluoromethyl)benzamide (CAS No. 1040668-77-6): A Comprehensive Overview

N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-2-(trifluoromethyl)benzamide (CAS No. 1040668-77-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyridazine derivatives, which are known for their diverse biological activities. The presence of a trifluoromethyl group and a benzamide moiety in its structure enhances its potential for interaction with various biological targets, making it a subject of interest in drug discovery and development.

The molecular formula of N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-2-(trifluoromethyl)benzamide is C21H18F3N3O2, with a molecular weight of 401.38 g/mol. Its unique structure combines a pyridazinone ring with a phenyl group and a propyl linker, terminating in a 2-(trifluoromethyl)benzamide group. This arrangement is particularly noteworthy for its potential to modulate enzyme activity and receptor binding, which is why researchers are exploring its applications in targeted therapies and small-molecule inhibitors.

One of the most compelling aspects of CAS No. 1040668-77-6 is its relevance in medicinal chemistry. Recent studies have highlighted its potential as a kinase inhibitor, a class of compounds that play a critical role in regulating cellular processes. Kinase inhibitors are widely investigated for their applications in cancer treatment, inflammatory diseases, and autoimmune disorders. The trifluoromethyl group in this compound is particularly significant, as it often improves the metabolic stability and binding affinity of pharmaceutical agents.

In addition to its pharmaceutical potential, N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-2-(trifluoromethyl)benzamide is also of interest in chemical synthesis and material science. Researchers are exploring its use as a building block for more complex molecules, leveraging its reactive sites for further functionalization. The compound’s aryl and amide functionalities make it a versatile intermediate in the synthesis of heterocyclic compounds, which are prevalent in many commercially important drugs and agrochemicals.

The growing demand for small-molecule therapeutics has placed compounds like CAS No. 1040668-77-6 at the forefront of drug discovery. With advancements in high-throughput screening and computational chemistry, researchers can now more efficiently identify and optimize such compounds for specific biological targets. This has led to increased interest in structure-activity relationship (SAR) studies involving pyridazine derivatives, aiming to enhance their efficacy and reduce off-target effects.

From a market perspective, the demand for N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-2-(trifluoromethyl)benzamide is expected to rise, driven by its potential applications in precision medicine and personalized therapies. Pharmaceutical companies and research institutions are actively sourcing this compound for preclinical studies, further fueling its commercial viability. Additionally, its use in academic research underscores its importance as a tool for understanding biochemical pathways and developing novel therapeutic strategies.

For researchers and industry professionals seeking high-quality CAS No. 1040668-77-6, it is essential to source the compound from reputable suppliers who adhere to strict quality control standards. Proper handling and storage are also critical to maintaining the compound’s stability and ensuring reliable experimental results. As the scientific community continues to explore the potential of pyridazine-based compounds, N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-2-(trifluoromethyl)benzamide is poised to remain a key player in the evolving landscape of medicinal chemistry and drug development.